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Compound of Interest

Compound Name:
1-methyl-5-(propan-2-yl)-1H-

pyrazole

Cat. No.: B12466350

Get Quote

PART 1: EXECUTIVE SAFETY SUMMARY
1-methyl-5-(propan-2-yl)-1H-pyrazole (also known as 1-methyl-5-isopropylpyrazole) is a

nitrogen-containing heterocyclic intermediate often utilized in the synthesis of agrochemicals

and pharmaceutical kinase inhibitors.

While specific Safety Data Sheets (SDS) for this exact isomer are often proprietary or vendor-

specific, its structural class (alkyl-substituted pyrazoles) dictates a strict disposal profile. You

must treat this compound as a Flammable Liquid (or Low-Melting Solid) and a Nitrogenous

Organic Base.

Immediate Hazard Profile:

Flammability: High probability of Flash Point < 60°C (Treat as Class 3 Flammable unless

experimentally verified otherwise).

Reactivity: Weak base; reacts with strong oxidizing agents and acids.

Toxicity: Likely Acute Toxin (Oral) and Skin/Eye Irritant (Category 2).
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Environmental: Harmful to aquatic life; Zero Discharge to sewer systems permitted.

PART 2: WASTE CHARACTERIZATION &
CLASSIFICATION
Before disposal, the waste stream must be accurately characterized to ensure acceptance by

Treatment, Storage, and Disposal Facilities (TSDF).

Parameter Classification Criteria Operational Implication

Chemical Structure
Nitrogen Heterocycle (Pyrazole

core)

Requires incineration with NOx

scrubbing.

RCRA Status (USA) D001 (Ignitable) Likely
Must be segregated from

oxidizers.

Physical State Liquid or Low-Melting Solid
Pack in rated solvent drums or

wide-mouth jars.

Compatibility Organic Bases / Solvents

DO NOT mix with nitric acid or

strong oxidizers (risk of

exotherm/explosion).

PART 3: DISPOSAL WORKFLOW (Step-by-Step)
Phase 1: Segregation & Packaging
Objective: Prevent cross-reactivity and ensure safe transport.

Select Container:

Liquids: Use UN-rated High-Density Polyethylene (HDPE) carboys or Safety Cans (if

grounding is available).

Solids/Sludge: Use wide-mouth HDPE jars with chemically resistant lids.

Note: Avoid standard glass for large volumes to prevent breakage during transport, unless

double-contained.
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Segregation:

Isolate from Oxidizing Agents (e.g., Peroxides, Nitrates).

Isolate from Strong Acids (e.g., Sulfuric, Hydrochloric) to prevent heat generation, unless

part of a controlled neutralization process.

Labeling:

Label clearly as: "Hazardous Waste - Flammable Organic Liquid (Contains Pyrazoles)".

List constituents: "1-methyl-5-(propan-2-yl)-1H-pyrazole, [Solvent Name]".

Add Hazard Pictograms: Flame (GHS02) and Exclamation Mark (GHS07).

Phase 2: Destruction Methodology
Objective: Complete mineralization of the heterocyclic ring without environmental release.

Primary Method:High-Temperature Incineration (Rotary Kiln).

Mechanism: The pyrazole ring is thermally stable and requires temperatures >1000°C for

complete destruction.

Pollution Control: The facility must be equipped with Wet Scrubbers or Selective Catalytic

Reduction (SCR) to capture Nitrogen Oxides (NOx) generated from the nitrogen-rich

pyrazole core.

Prohibited Methods:

Sewer/Drain Disposal: Strictly prohibited due to aquatic toxicity and resistance to

biodegradation.

Open Burning: Prohibited due to release of toxic NOx fumes.[1]

PART 4: DECISION LOGIC & SPILL RESPONSE
Workflow 1: Waste Stream Decision Matrix
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This logic gate ensures the material ends up in the correct waste stream based on its purity

and state.

Waste: 1-methyl-5-(propan-2-yl)-1H-pyrazole

Physical State?

Liquid / Solution Solid / Residue

Is it Halogenated?

Pack in Wide-Mouth HDPE Drum

Stream: Halogenated Organics

Yes (e.g. DCM)

Stream: Non-Halogenated Organics

No (e.g. MeOH)

Final Fate: Rotary Kiln Incineration
(w/ NOx Scrubbing)

Click to download full resolution via product page

Caption: Logic flow for assigning the correct waste stream based on solvent matrix and

physical state.

Workflow 2: Emergency Spill Protocol
Scenario: 500mL spill of pure material on the lab bench.
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Evacuate & Ventilate: Remove ignition sources immediately.

PPE: Don Nitrile gloves (double layer recommended), safety goggles, and a lab coat.

Containment: Ring the spill with chemically inert absorbent pads (polypropylene) or

vermiculite. Do not use paper towels (combustible).

Cleanup:

Absorb liquid.[1]

Place soaked absorbents into a heavy-duty plastic bag or sealable bucket.

Wipe surface with soap and water; collect rinsate as hazardous waste.

Disposal: Label the debris container as "Hazardous Waste: Flammable Solid (Spill Debris)"

and route to incineration.

Spill Detected 1. Remove Ignition Sources
2. Ventilate Area

Don PPE:
Nitrile Gloves + Goggles

Absorb with
Inert Material

(Vermiculite/Pads)

Collect in
Sealable Container

Label: Hazardous Waste
(Flammable/Toxic)

Click to download full resolution via product page

Caption: Immediate response workflow for spills involving alkyl-pyrazoles.

PART 5: REFERENCES & REGULATORY
GROUNDING

National Institutes of Health (PubChem).1-Isopropyl-5-methyl-2-pyrazoline (Analogous

Structure Safety Data). Retrieved from .

Thermo Fisher Scientific.Safety Data Sheet: 3-Methyl-1H-pyrazole (Class Reference).

Retrieved from .

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Orientation Manual 2014: Hazardous Waste Identification. Retrieved from .
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Sigma-Aldrich.1-Methyl-1H-pyrazole Safety Data Sheet (Physical Properties Reference).

Retrieved from .

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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